(1R,2R)-1,2-Bis(iodomethyl)cycloheptane

• CAS No.: 61154-15-2
• Molecular Formula: C9H16I2
• Molecular Weight: 378.03 g/mol
• IUPAC Name: (1R,2R)-1,2-bis(iodomethyl)cycloheptane
• InChI: InChI=1S/C9H16I2/c10-6-8-4-2-1-3-5-9(8)7-11/h8-9H,1-7H2/t8-,9-/m0/s1
• InChI Key: NIUKZWSNRJFLLV-IUCAKERBSA-N
• Isomeric SMILES: C1CC[C@H]([C@@H](CC1)CI)CI
• Canonical SMILES: C1CCC(C(CC1)CI)CI

Description

(1R,2R)-1,2-Bis(iodomethyl)cycloheptane is a chiral cycloheptane derivative featuring two iodomethyl groups at the 1,2-positions in an R,R configuration. Its seven-membered cycloheptane ring confers unique conformational flexibility compared to smaller or larger cyclic systems, enabling distinct interactions in chemical and biological contexts .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R,2R)-1,2-Bis(iodomethyl)cycloheptane typically involves the iodination of (1R,2R)-1,2-bis(hydroxymethyl)cycloheptane. The process can be carried out using iodine and a phosphorus-based reagent such as triphenylphosphine in an inert solvent like dichloromethane. The reaction is usually conducted under mild conditions to prevent over-iodination and to ensure high yield and purity of the product.

Industrial Production Methods

Industrial production of (1R,2R)-1,2-Bis(iodomethyl)cycloheptane may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the process. Additionally, purification techniques such as recrystallization and column chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

(1R,2R)-1,2-Bis(iodomethyl)cycloheptane undergoes various chemical reactions, including:

Substitution Reactions: The iodomethyl groups can be substituted with other nucleophiles such as amines, thiols, or alcohols.

Elimination Reactions: Under basic conditions, the compound can undergo elimination reactions to form cycloheptene derivatives.

Oxidation Reactions: The compound can be oxidized to form corresponding cycloheptane derivatives with different functional groups.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium azide, potassium thiocyanate, and sodium methoxide. Reactions are typically carried out in polar aprotic solvents like dimethyl sulfoxide or acetonitrile.

Elimination Reactions: Strong bases such as potassium tert-butoxide or sodium hydride are used in solvents like tetrahydrofuran or dimethylformamide.

Oxidation Reactions: Oxidizing agents such as potassium permanganate or chromium trioxide are employed under acidic or basic conditions.

Major Products Formed

Substitution Reactions: Products include (1R,2R)-1,2-bis(azidomethyl)cycloheptane, (1R,2R)-1,2-bis(thiocyanatomethyl)cycloheptane, and (1R,2R)-1,2-bis(methoxymethyl)cycloheptane.

Elimination Reactions: Major products are cycloheptene derivatives.

Oxidation Reactions: Products include cycloheptane derivatives with functional groups such as ketones, alcohols, or carboxylic acids.

Scientific Research Applications

(1R,2R)-1,2-Bis(iodomethyl)cycloheptane has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of complex organic molecules and as a precursor for various cycloheptane derivatives.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug development.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of (1R,2R)-1,2-Bis(iodomethyl)cycloheptane involves its reactivity towards nucleophiles and bases. The iodomethyl groups serve as good leaving groups, facilitating substitution and elimination reactions. The compound’s unique structure allows it to interact with various molecular targets, leading to the formation of diverse products.

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound’s properties are best understood by comparing it to analogs with:

• Different halogens : e.g., chloromethyl or bromomethyl substituents.
• Varying ring sizes : cyclohexane, cyclopentane, or larger rings.
• Alternative substituents : hydroxyl, methanesulfonyl, or aromatic groups.

Table 1: Key Comparisons of (1R,2R)-1,2-Bis(iodomethyl)cycloheptane with Analogous Compounds

Compound Name	Ring Size	Substituents	Molecular Weight (g/mol)	Key Properties	Biological/Reactivity Insights
(1R,2R)-1,2-Bis(iodomethyl)cycloheptane	7	Iodomethyl (x2)	~392.0 (estimated)	High conformational flexibility; iodine’s polarizability enhances SN2 reactivity	Potential as a halogenated scaffold
trans-1,2-Bis(chloromethyl)cyclohexane	6	Chloromethyl (x2)	195.1	Rigid ring limits substituent rotation; Cl acts as a moderate leaving group	Used in cross-coupling reactions
(1R,2R)-1,2-Cyclohexanedimethanol	6	Hydroxymethyl (x2)	158.2	Low reactivity due to hydroxyl groups; forms hydrogen bonds in enzymes	Substrate in enzymatic reactions
(1R,2S,4R)-1,2,4-Trimethylcycloheptane	7	Methyl (x3)	154.3	Steric hindrance from methyl groups affects ring puckering	Studied for steric effects in catalysis
1,2-Bis(2-methylphenyl)cyclohept-1-ene	7	2-Methylphenyl (x2)	280.4	Aromatic substituents enhance stability; π-π interactions in binding	Explored in material science

Impact of Ring Size and Conformational Flexibility

Cycloheptane’s seven-membered ring exhibits greater flexibility than cyclohexane, allowing it to adopt non-chair conformations that facilitate reactions requiring spatial adaptability. For instance, trans-cycloheptane diols form cyclic ketals more readily than their cyclohexane counterparts due to reduced ring strain . This flexibility makes (1R,2R)-1,2-Bis(iodomethyl)cycloheptane advantageous in reactions where transition states demand conformational adjustments, such as nucleophilic substitutions or metal-catalyzed couplings.

Substituent Effects on Reactivity

• Iodine vs. Chlorine/Bromine : Iodine’s larger atomic radius and weaker C-I bond (compared to C-Cl or C-Br) enhance its utility in cross-coupling reactions (e.g., Suzuki-Miyaura) and radical-mediated processes. Chloromethyl analogs (e.g., trans-1,2-Bis(chloromethyl)cyclohexane) are less reactive in such contexts .
• Hydroxyl vs. Iodomethyl: The hydroxyl groups in (1R,2R)-1,2-Cyclohexanedimethanol limit its reactivity to hydrogen-bonding interactions, whereas iodomethyl groups enable halogen bonding and nucleophilic displacement .

Stereochemical Considerations

The R,R configuration of the target compound dictates its enantioselective interactions. For example, (1R,2R)-1,2-Bis(4-fluorophenyl)ethylenediamine dihydrochloride demonstrates distinct biological activity compared to its stereoisomers, underscoring the importance of chirality in drug design . Similarly, the R,R configuration in the iodomethyl derivative may influence its binding to chiral catalysts or biological targets.